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Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to C.I. Reactive Yellow 86, a single

azo reactive dye. It covers its chemical identity, physicochemical properties, synthesis pathway,

and primary applications, with a focus on presenting data relevant to a scientific audience.

Chemical Identification and Properties
C.I. Reactive Yellow 86 is a reactive dye characterized by its brilliant green-yellow hue.[1][2] It

is primarily utilized in the textile industry for dyeing cellulosic fibers.[1][2][3] The dye forms a

covalent bond with the fiber, ensuring good color fastness.[3]

Table 1: Physicochemical Properties of C.I. Reactive Yellow 86
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Property Value Source(s)

Molecular Formula C₁₈H₁₄Cl₂N₈Na₂O₉S₂ [3][4][5][6][7]

Molecular Weight 667.37 g/mol [1][4][5][7]

IUPAC Name

disodium;4-[(5-carbamoyl-1-

ethyl-6-hydroxy-4-methyl-2-

oxopyridin-3-yl)diazenyl]-6-

[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]benzene-1,3-

disulfonate

[8][9]

CAS Registry Number 61951-86-8 [1][4][5][8]

Appearance
Yellow powder; saline

suspension
[1][2][3]

Synonyms
ReactiveflavineX-7G, Reactive

Yellow M8G, C.I. 192755
[1][2][5][10]

Water Solubility 30 g/L (at 50°C) [1][2]

Hydrogen Bond Donor Count 3 [8]

Hydrogen Bond Acceptor

Count
15 [8]

Topological Polar Surface Area 290 Å² [8]

Synthesis Pathway
While detailed, step-by-step experimental protocols for laboratory synthesis are not extensively

published in publicly available literature, the industrial manufacturing process for C.I. Reactive
Yellow 86 is established. The synthesis is a multi-step process involving the condensation of

key intermediates, followed by a diazotization and coupling reaction.

Key Manufacturing Steps:

Condensation: The process begins with the condensation reaction between 4,6-

Diaminobenzene-1,3-disulfonic acid and 2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride).
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Diazotization: The product from the condensation step then undergoes diazotization to form

a diazonium salt.

Azo Coupling: Finally, the diazonium salt is coupled with 6-hydroxy-1,4-dimethyl-2-oxo-1,2-

dihydropyridine-3-carboxamide.

Salting Out: The final dye product is isolated from the reaction mixture by salting out.[1][2]

The logical workflow for this synthesis is illustrated in the diagram below.

Starting Materials

Synthesis Workflow

Final Product

4,6-Diaminobenzene-
1,3-disulfonic acid

Step 1: Condensation

2,4,6-Trichloro-
1,3,5-triazine

6-hydroxy-1,4-dimethyl-2-oxo-
1,2-dihydropyridine-3-carboxamide

Step 3: Azo Coupling

Step 2: Diazotization

Intermediate
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Caption: Synthesis workflow for C.I. Reactive Yellow 86.

Applications
The primary application of C.I. Reactive Yellow 86 is in the textile industry. Its reactive groups,

specifically the dichlorotriazine moiety, allow it to form strong covalent bonds with the hydroxyl

groups in cellulosic fibers such as cotton and viscose rayon.[3]

Dyeing: It is used for jig dyeing or disseminated dyeing of cotton and viscose fiber yarns and

fabrics.[1][2]

Printing: The dye is also suitable for direct printing, resist printing, and discharge printing on

cotton and rayon fibers.[1][2]

Research: While primarily an industrial dye, it is broadly categorized as a multifunctional dye

that can be a tool in biological experiments for observing cell structures or tracking

biomolecules.[11] However, specific applications in signaling pathway analysis or drug

development are not documented in the reviewed literature.

Safety and Handling
C.I. Reactive Yellow 86 is classified as an irritant to the skin and eyes. Appropriate personal

protective equipment (PPE), including gloves, goggles, and protective clothing, should be worn

during handling.[3] Operations should be conducted in a well-ventilated area to avoid inhalation

of dust or aerosols.[3]

WGK (Water Hazard Class) Germany: 3 (Highly hazardous to water)[2][3][6]

Storage: Recommended storage is at room temperature or between 2-8°C.[2][3][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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